N-(4-amino-2-((2-((3,4-dichlorophenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-amino-2-[2-(3,4-dichloroanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C21H19Cl2N5O5S/c1-32-14-6-3-10(7-15(14)33-2)19(30)26-17-18(24)27-21(28-20(17)31)34-9-16(29)25-11-4-5-12(22)13(23)8-11/h3-8H,9H2,1-2H3,(H,25,29)(H,26,30)(H3,24,27,28,31)
• InChI Key: BBACIGHPUFATMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)NC3=CC(=C(C=C3)Cl)Cl)N)OC
• Molecular Formula: C21H19Cl2N5O5S
• Molecular Weight: 524.4 g/mol

Description

N-(4-amino-2-((2-((3,4-dichlorophenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C21H19Cl2N5O5S and its molecular weight is 524.37. The purity is usually 95%.
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Scientific Research Applications

Hypoxia-Selective Cytotoxicity

Compounds structurally related to the queried chemical have been studied for their selective toxicity under hypoxic conditions, which is a characteristic environment of tumor cells. For example, the study of a novel bioreductive drug (SN 23862) demonstrates selective toxicity for hypoxic cells due to oxygen-inhibited enzymatic reduction, highlighting the potential for similar compounds in cancer treatment (Palmer et al., 1995).

Antibacterial and Anti-HIV Agents

Heterocyclic compounds, including pyrimidines, have been synthesized and tested for their antibacterial and anti-HIV activities. The synthesis and characterization of these compounds suggest potential applications in developing novel therapeutic agents (Patel & Chikhalia, 2006).

Antimicrobial and Antioxidant Potential

Another research avenue involves the exploration of antimicrobial and antioxidant potential of newly synthesized quinazoline-4(3H)-ones. These compounds showed potent inhibitory action against various bacterial strains and demonstrated significant antioxidant potential, indicating their potential in pharmaceutical applications (Kumar et al., 2011).

Synthesis and Characterization of Polyimides

Polyimides synthesized from novel diamines have shown promising properties, including solubility in organic solvents and high thermal stability, suggesting their use in materials science for applications requiring durable and stable polymers (Butt et al., 2005).